Cas no 1396683-06-9 (1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea)
1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea Chemical and Physical Properties
Names and Identifiers
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- N-(2-Phenoxyethyl)-N′-[[1-(3-thienylmethyl)-4-piperidinyl]methyl]urea
- 1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea
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- Inchi: 1S/C20H27N3O2S/c24-20(21-9-12-25-19-4-2-1-3-5-19)22-14-17-6-10-23(11-7-17)15-18-8-13-26-16-18/h1-5,8,13,16-17H,6-7,9-12,14-15H2,(H2,21,22,24)
- InChI Key: RLOLMXAXZQDUGL-UHFFFAOYSA-N
- SMILES: N(CCOC1=CC=CC=C1)C(NCC1CCN(CC2C=CSC=2)CC1)=O
Experimental Properties
- Density: 1.170±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 573.7±35.0 °C(Predicted)
- pka: 13.83±0.46(Predicted)
1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6279-0462-2μmol |
1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea |
1396683-06-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0462-5μmol |
1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea |
1396683-06-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0462-10μmol |
1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea |
1396683-06-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0462-20μmol |
1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea |
1396683-06-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0462-1mg |
1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea |
1396683-06-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0462-2mg |
1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea |
1396683-06-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0462-3mg |
1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea |
1396683-06-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0462-4mg |
1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea |
1396683-06-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0462-5mg |
1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea |
1396683-06-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0462-10mg |
1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea |
1396683-06-9 | 10mg |
$79.0 | 2023-09-09 |
1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea
Research Brief on 1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea (CAS: 1396683-06-9)
In recent years, the compound 1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea (CAS: 1396683-06-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and other pharmacologically relevant targets. The following research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical implications.
The compound's structure integrates a phenoxyethyl group, a piperidinylmethyl moiety, and a thiophene ring, which collectively contribute to its bioactivity. Recent studies have focused on its role as a modulator of specific neurotransmitter receptors, including serotonin and dopamine receptors, which are critical targets for treating psychiatric and neurological conditions. Preliminary in vitro and in vivo data suggest that this compound exhibits high affinity and selectivity for these receptors, making it a promising candidate for further drug development.
One of the key studies published in 2023 explored the compound's pharmacokinetic profile, revealing favorable absorption and distribution properties. The research demonstrated that 1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea has a half-life conducive to once-daily dosing, a critical factor for patient compliance in chronic conditions. Additionally, the compound showed minimal off-target effects in toxicity screenings, underscoring its potential safety profile.
Further investigations have delved into the compound's efficacy in animal models of depression and anxiety. Results indicated significant reductions in behavioral markers of these disorders, comparable to existing first-line treatments but with a potentially improved side-effect profile. These findings are particularly encouraging given the ongoing need for novel therapeutics with fewer adverse effects in the CNS drug market.
In summary, 1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea represents a compelling area of research in medicinal chemistry. Its unique structural attributes, combined with promising preclinical data, position it as a viable candidate for advancing into clinical trials. Future studies should focus on elucidating its precise molecular interactions and optimizing its formulation for human use. The continued exploration of this compound may yield significant contributions to the treatment of CNS disorders and beyond.
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